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Compound of Interest

Compound Name: GSK894490A

Cat. No.: B607872 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
GSK894490A is a small molecule inhibitor with a molecular weight of 492.03 g/mol . Proper

dissolution and storage of this compound are critical for maintaining its stability and ensuring

accurate and reproducible experimental results. This document provides detailed protocols for

the preparation of stock solutions and subsequent storage of GSK894490A.

Data Presentation
Property Value

Molecular Formula C₂₄H₃₀ClN₃O₄S

Molecular Weight 492.03 g/mol

Experimental Protocols
Materials Required

GSK894490A powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, absolute), anhydrous
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Sterile, polypropylene microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional)

Preparation of Stock Solutions
It is recommended to prepare a concentrated stock solution of GSK894490A in an organic

solvent, which can then be diluted to the desired working concentration in aqueous-based

buffers or cell culture media.

1. Dissolution in DMSO (Recommended)

Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that can dissolve a wide range of organic

compounds and is miscible with water.[1][2][3]

Step 1.1: Equilibrate Reagents: Allow the GSK894490A powder and anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Step 1.2: Weighing: Carefully weigh the desired amount of GSK894490A powder in a sterile

microcentrifuge tube.

Step 1.3: Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the

desired stock solution concentration (e.g., 10 mM). To prepare a 10 mM stock solution, add

203.24 µL of DMSO for every 1 mg of GSK894490A.

Step 1.4: Dissolution: Vortex the solution thoroughly for several minutes until the powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief

sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure

there are no undissolved particulates.

2. Dissolution in Ethanol

While DMSO is the recommended solvent, ethanol can also be used.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b607872?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/molecules/dmso/
https://www.researchgate.net/file.PostFileLoader.html?id=55d7c60a61432517e68b4575&assetKey=AS%3A273836749066240%401442299179275
https://www.benchchem.com/product/b607872?utm_src=pdf-body
https://www.benchchem.com/product/b607872?utm_src=pdf-body
https://www.benchchem.com/product/b607872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2.1: Equilibrate Reagents: Allow the GSK894490A powder and anhydrous ethanol to

come to room temperature.

Step 2.2: Weighing: Weigh the desired amount of GSK894490A powder in a sterile

microcentrifuge tube.

Step 2.3: Solvent Addition: Add the appropriate volume of anhydrous ethanol to achieve the

desired stock solution concentration.

Step 2.4: Dissolution: Vortex the solution vigorously. Sonication may be required to fully

dissolve the compound in ethanol.

Storage of Stock Solutions
Proper storage is crucial to prevent degradation of the compound.

Short-term Storage (1-2 weeks): Store the stock solution at 4°C.

Long-term Storage (months to years): Aliquot the stock solution into smaller, single-use

volumes in tightly sealed polypropylene tubes and store at -20°C or -80°C. Avoid repeated

freeze-thaw cycles, as this can lead to degradation of the compound.

Signaling Pathway
GSK894490A is an inhibitor that likely targets key signaling pathways involved in cell growth,

proliferation, and survival, such as the PI3K/Akt/mTOR and MAPK pathways.[4][5][6][7][8][9]

[10][11][12][13][14][15][16][17][18][19][20] These pathways are frequently dysregulated in

cancer and other diseases. The PI3K/Akt/mTOR pathway is a crucial intracellular signaling

cascade that regulates a wide range of cellular processes.[4][8][10][16] The MAPK pathway is

another critical signaling cascade that transmits signals from the cell surface to the nucleus to

control gene expression and other cellular responses.[12][15][17][18][19][20]
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Caption: Putative signaling pathways targeted by GSK894490A.
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Caption: Workflow for dissolving and storing GSK894490A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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